Cas no 110-03-2 (2,5-Dimethyl-2,5-hexanediol)

• Product name: 2,5-Dimethyl-2,5-hexanediol
• CAS No: 110-03-2
• MF: C₈H₁₈O₂
• MW: 146.2273
• MDL: MFCD00004473
• CID: 35597
• PubChem ID: 24848597

2,5-Dimethyl-2,5-hexanediol Chemical and Physical Properties

Names and Identifiers

• 2,5-Dimethyl-2,5-hexanediol
• 1,1,4,4-Tetramethyl-1,4-butanediol
• 2,5-dimethyl-5-hexanediol
• 5-Hexanediol,2,5-dimethyl-2
• ai3-20685
• dimethylhexanediol
• nsc5595
• 2,5-DIHYDROXY-2,5-DIMETHYLHEXANE
• 2,5-DIMETHYLHEXANE-2,5-DIOL
• 2.5-Dimethyl-2.5-hexanediol
• 2,5-dimethyl-2,5-dihydroxy hexane
• 2,5-Dimethyl-2,5-hex
• 2,5-DIMETHYL-2,5-HEXANDIOL
• 2,5-Dimethyl-hexan-2,5-diol
• 2,5-DIMETHYLHEXANEDIOL
• 2,5-DIMETHYLOHEXANEDIOL
• 5-hexanediol
• DiMethyl-2,5-hexan
• 2,5-dimethyl-2,5-hexadiol
• NSC 5595
• 2,5-Hexanediol, 2,5-dimethyl-
• 2,5-dimethyl-hexane-2,5-diol
• ZWNMRZQYWRLGMM-UHFFFAOYSA-N
• 3PNB2S8721
• DSSTox_CID_6830
• DSSTox_RID_78222
• DSSTox_GSID_26830
• MLS001055396
• KSC489M7B
• CH
• FT-0610468
• 1,4,4-Tetramethyl-1,4-butanediol
• NSC-5595
• MFCD00004473
• UNII-3PNB2S8721
• 2,5-Dimethyl-2,5-hexanediol, purum, >=97.0% (GC)
• NCGC00090935-01
• CS-0015308
• W-108698
• D1167
• NCGC00257835-01
• 2,5-DIMETHYL-2,5-HEXANEDIOL [HSDB]
• HMS3039I04
• 110-03-2
• SMR000677933
• Q8487586
• DTXSID0026830
• DTXCID106830
• A802131
• Tox21_200281
• AKOS008967365
• NCGC00090935-02
• NS00009676
• EN300-51669
• CHEMBL1476371
• EINECS 203-731-5
• 2,5-Dimethyl-2,5-hexanediol, 97%
• STR04292
• HSDB 5395
• CAS-110-03-2
• EC 203-731-5
• SCHEMBL37987
• Z57147150
• 2,5-Dimethyl-2,5-hexanediol,98%
• 2,5Dimethylhexane2,5diol
• DB-059962
• STK067727
• 2,5Hexanediol, 2,5dimethyl
• 1,1,4,4Tetramethyl1,4butanediol

• MDL： MFCD00004473
• Inchi： 1S/C8H18O2/c1-7(2,9)5-6-8(3,4)10/h9-10H,5-6H2,1-4H3
• InChI Key： ZWNMRZQYWRLGMM-UHFFFAOYSA-N
• SMILES： O([H])C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])C([H])([H])C(C([H])([H])[H])(C([H])([H])[H])O[H]
• BRN： 1361437

Computed Properties

• Exact Mass: 146.13100
• Monoisotopic Mass: 146.13068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 91.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 40.5
• Tautomer Count: nothing

Experimental Properties

• Color/Form: Prismatic crystals precipitated in ethyl acetate and lamellar crystals precipitated in petroleum ether. White crystals.
• Density: 0,898 g/cm3
• Melting Point: 87.0 to 92.0 deg-C
• Boiling Point: 127°C/32mmHg(lit.)
• Flash Point: Fahrenheit: 260.6 ° f
  Celsius: 127 ° c
  
• Refractive Index: 1.4429 (estimate)
• Water Partition Coefficient: dissolution
• PSA: 40.46000
• LogP: 1.30840
• Solubility: Soluble in water, acetone, ethanol, benzene, chloroform, insoluble in carbon tetrachloride and kerosene.

2,5-Dimethyl-2,5-hexanediol Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22-S24/25
• Storage Condition：Keep in dark place,Sealed in dry,Room Temperature
• Safety Term：S24/25
• TSCA：Yes

2,5-Dimethyl-2,5-hexanediol Customs Data

• HS CODE：2905391000
• Customs Data：

  China Customs Code:

  2905399090

  Overview:

  2905399090 Other diols.Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, packing

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2905399090 other diols.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

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